Cas no 61587-01-7 (L-Cysteine, N-glycyl-S-methyl-)

• Product Name: L-Cysteine, N-glycyl-S-methyl-
• CAS No: 61587-01-7
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 473863
• PubChem ID: 71394370
• Update Time: 2025-04-19

L-Cysteine, N-glycyl-S-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-glycyl-S-methyl-
• (2R)-2-[(2-aminoacetyl)amino]-3-methylsulfanylpropanoic acid
• 61587-01-7
• DTXSID30816070
• Glycyl-S-methyl-L-cysteine

• Inchi： 1S/C6H12N2O3S/c1-12-3-4(6(10)11)8-5(9)2-7/h4H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t4-/m0/s1
• InChI Key： QGOGLXKKLRWXQS-BYPYZUCNSA-N
• SMILES： S(C)C[C@@H](C(=O)O)NC(CN)=O

Computed Properties

• Exact Mass: 192.05696
• Monoisotopic Mass: 192.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 92.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides